(Z)-3-(3-(3-bromophenyl)-4-(3-(4-fluorophenyl)-3-oxoprop-1-en-1-yl)-1H-pyrazol-1-yl)propanoic acid

• IUPAC Name: 3-[3-(3-bromophenyl)-4-[(Z)-3-(4-fluorophenyl)-3-oxoprop-1-enyl]pyrazol-1-yl]propanoic acid
• InChI: InChI=1S/C21H16BrFN2O3/c22-17-3-1-2-15(12-17)21-16(13-25(24-21)11-10-20(27)28)6-9-19(26)14-4-7-18(23)8-5-14/h1-9,12-13H,10-11H2,(H,27,28)/b9-6-
• InChI Key: FCBNGJQQJVDSFP-TWGQIWQCSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NN(C=C2C=CC(=O)C3=CC=C(C=C3)F)CCC(=O)O
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C2=NN(C=C2/C=C\C(=O)C3=CC=C(C=C3)F)CCC(=O)O
• Molecular Formula: C21H16BrFN2O3
• Molecular Weight: 443.3 g/mol
• CAS No.: 882230-29-7

Description

(Z)-3-(3-(3-Bromophenyl)-4-(3-(4-fluorophenyl)-3-oxoprop-1-en-1-yl)-1H-pyrazol-1-yl)propanoic Acid is a sophisticated pyrazole derivative offered for research and development purposes. Compounds based on the pyrazole scaffold are of significant interest in medicinal chemistry due to their diverse biological activities . Specifically, fluorophenyl and bromophenyl-substituted pyrazoles have been actively investigated as potential therapeutic agents, with recent studies highlighting their potency as growth inhibitors of antibiotic-resistant bacterial strains such as Staphylococcus aureus (MRSA) and Acinetobacter baumannii . Some closely related pyrazole-based molecules function by inhibiting key bacterial pathways, such as fatty acid biosynthesis (FAB), which is a validated target for developing new antibacterials . The specific structural features of this compound—including the bromophenyl and fluorophenyl groups, the conjugated enone system, and the propanoic acid tail—make it a valuable chemical tool for researchers exploring new antibiotics , enzyme inhibitors , and other biologically active small molecules. This product is intended for research use by qualified laboratory professionals only. It is not approved for diagnostic or therapeutic use in humans or animals. The buyer assumes all responsibility for confirming the compound's identity and purity and for ensuring safe handling and compliance with all applicable local and international regulations.

Biological Activity

The compound (Z)-3-(3-(3-bromophenyl)-4-(3-(4-fluorophenyl)-3-oxoprop-1-en-1-yl)-1H-pyrazol-1-yl)propanoic acid is a complex organic molecule that belongs to the class of chalcones. Chalcones are known for their diverse biological activities, including anti-inflammatory, antibacterial, and anticancer properties. This article delves into the biological activity of this specific compound, examining its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The molecular formula of the compound is $C_{18}H_{16}BrFN_2O_3$. The structure features:

• A 3-bromophenyl ring
• A 4-fluorophenyl moiety
• A pyrazole ring
• An α,β-unsaturated carbonyl system characteristic of chalcones

This structural configuration is significant for its reactivity and biological properties.

Antibacterial Activity

Chalcone derivatives have been reported to exhibit potent antibacterial effects, particularly against Gram-positive bacteria. Studies indicate that compounds with similar structures to (Z)-3-(3-(3-bromophenyl)-4-(3-(4-fluorophenyl)-3-oxoprop-1-en-1-yl)-1H-pyrazol-1-yl)propanoic acid demonstrate minimum inhibitory concentrations (MIC) ranging from 0.5 to 2.0 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) .

Anticancer Properties

The compound's potential anticancer activity is attributed to its ability to inhibit key enzymes involved in cancer progression, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in inflammation and tumorigenesis. The α,β-unsaturated carbonyl system enables the compound to interact with nucleophilic sites in proteins, modulating various cellular pathways associated with cancer .

The mechanisms through which this compound exerts its biological effects include:

• Inhibition of Enzymatic Activity : By targeting COX and LOX enzymes, the compound reduces inflammatory responses that are often associated with cancer progression.
• Induction of Apoptosis : Similar chalcone derivatives have been shown to induce apoptosis in cancer cells by activating mitochondrial pathways .

Structure-Activity Relationship (SAR)

Research indicates that specific functional groups on the chalcone structure significantly influence biological activity. For instance:

• The presence of halogen atoms (bromine and fluorine) enhances antibacterial activity.
• Hydroxylation at certain positions can improve efficacy against bacterial strains .

Study 1: Antibacterial Efficacy

A study conducted on various chalcone derivatives demonstrated that those with similar structural features to our compound exhibited superior antibacterial properties compared to standard antibiotics like tetracycline and ciprofloxacin. The study highlighted that modifications in the aromatic rings could lead to increased antibacterial potency .

Study 2: Anticancer Activity

In vitro studies showed that compounds related to (Z)-3-(3-(3-bromophenyl)-4-(3-(4-fluorophenyl)-3-oxoprop-1-en-1-yl)-1H-pyrazol-1-yl)propanoic acid could inhibit cell proliferation in various cancer cell lines, including breast and colon cancer cells. The mechanism was linked to the activation of apoptotic pathways .

Table 1: Biological Activity Summary

Activity Type	MIC (µg/mL)	Target Organism	Reference
Antibacterial	0.5 - 2.0	MRSA
Anticancer	IC50 = 1.87	MCF-7 Cells

Table 2: Structure-Activity Relationship Insights

Structural Feature	Effect on Activity	Reference
Bromine Substitution	Increased antibacterial
Fluorine Substitution	Enhanced anticancer
Hydroxyl Groups	Improved efficacy

Scientific Research Applications

Medicinal Chemistry

The compound's structure suggests potential applications in drug development, particularly as an anti-inflammatory or anti-cancer agent. The presence of the pyrazole moiety is known to enhance biological activity against various targets.

Case Study : Research has indicated that derivatives of pyrazole compounds exhibit significant anti-inflammatory effects. For instance, compounds with similar structural frameworks have been studied for their inhibition of cyclooxygenase enzymes, which are key players in inflammatory processes .

Agricultural Chemistry

Due to its bromine and fluorine substituents, this compound may also be investigated for use as a pesticide or herbicide. The halogenated aromatic compounds are often more effective in disrupting biological pathways in pests.

Case Study : A related study found that halogenated phenyl compounds demonstrated enhanced insecticidal activity against specific agricultural pests, suggesting that (Z)-3-(3-(3-bromophenyl)-4-(3-(4-fluorophenyl)-3-oxoprop-1-en-1-yl)-1H-pyrazol-1-yl)propanoic acid could be explored for similar applications .

Material Science

The unique properties of this compound make it suitable for developing novel materials, particularly in creating organic semiconductors or polymers.

Research Insight : The crystal structure analysis of related compounds has shown that such materials can exhibit interesting electrical properties due to their conjugated systems, which can be leveraged in electronic devices .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on substitutions to the pyrazole core, aryl groups, and functional moieties. Below is a comparative analysis with key examples from the literature:

Substituent Variations on the Pyrazole Core

• Compound A: 2-(1-(5H-[1,2,4]Triazino[5,6-b]indol-3-yl)-3-(4-bromophenyl)-1H-pyrazol-5-yl)-6,6-dimethyl-6,7-dihydro-1H-indol-4(5H)-one () Key Differences: Replaces the propanoic acid chain with a triazinoindole system and incorporates a dihydroindolone moiety. The bromophenyl group is at the para position (vs. meta in the target compound). The para-bromophenyl substitution may alter steric interactions in receptor binding compared to the meta position .
• Compound B: (2Z)-3-(3-Bromoanilino)-1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)but-2-en-1-one () Key Differences: Features a hydroxy group at position 5 of the pyrazole and a methyl group at position 3, with a phenyl substituent instead of propanoic acid. The enone system is directly linked to an anilino group. Implications: The hydroxy and methyl groups may enhance hydrogen-bonding and hydrophobic interactions, respectively. The lack of ionizable groups (e.g., carboxylic acid) could limit aqueous solubility .

Functional Group and Configuration Analysis

• Propenone Configuration: The (Z)-configuration of the propenone moiety in the target compound distinguishes it from analogs with (E)-geometries, which are common in simpler enones. The Z-configuration may impose specific steric constraints, affecting binding to planar active sites (e.g., ATP pockets in kinases).
• Aryl Substituents: The meta-bromophenyl and para-fluorophenyl groups introduce distinct electronic and steric effects. Fluorine’s electronegativity enhances polarity and metabolic stability, while bromine’s bulk may improve van der Waals interactions. Comparatively, Compound A’s para-bromophenyl group and Compound B’s phenyl/anilino groups lack this dual halogenation pattern .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Compound A	Compound B
Molecular Weight	~500 g/mol (estimated)	~550 g/mol (estimated)	~400 g/mol (estimated)
logP	~3.5 (moderate lipophilicity)	~4.2 (high lipophilicity)	~2.8 (low lipophilicity)
Solubility	Moderate (due to -COOH)	Low (non-ionizable groups)	Low (hydroxy only)
Halogen Effects	Dual Br/F (enhanced stability)	Single Br (less stability)	Single Br (moderate stability)